2-[[1-(2-Cyanoethyl)-3-(4-methoxyphenyl)pyrazol-4-yl]methylidene]propanedinitrile

• IUPAC Name: 2-[[1-(2-cyanoethyl)-3-(4-methoxyphenyl)pyrazol-4-yl]methylidene]propanedinitrile
• InChI: InChI=1S/C17H13N5O/c1-23-16-5-3-14(4-6-16)17-15(9-13(10-19)11-20)12-22(21-17)8-2-7-18/h3-6,9,12H,2,8H2,1H3
• InChI Key: IKMDIJVCWXJXNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C=C(C#N)C#N)CCC#N
• Molecular Formula: C17H13N5O
• DSSTOX Substance ID: DTXSID001327619
• Molecular Weight: 303.32 g/mol
• Solubility: 33.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 882223-78-1

Description

2-[[1-(2-Cyanoethyl)-3-(4-methoxyphenyl)pyrazol-4-yl]methylidene]propanedinitrile is a useful research compound. Its molecular formula is C17H13N5O and its molecular weight is 303.325. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds with structures related to "2-[[1-(2-Cyanoethyl)-3-(4-methoxyphenyl)pyrazol-4-yl]methylidene]propanedinitrile" have been synthesized and characterized for their molecular structure and potential as cytotoxic agents. For instance, Hassan et al. (2014) described the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan, Hafez, & Osman, 2014).

Molecular Structure Analysis

• The detailed molecular structure of related compounds has been elucidated through techniques such as X-ray crystallography. Wang et al. (2005) determined the X-ray crystal structure of a closely related compound, providing insights into its molecular geometry and intermolecular interactions (Wang, Zeng, Shi, Wei, & Zong, 2005).

Biological Activities

• Several studies have investigated the biological activities of compounds with similar structures, including their potential antimicrobial, anticancer, and herbicidal effects. For example, Li et al. (2006) explored the herbicidal activities of 2-Methylthio-3-cyano-7-(4-methoxyphenyl)-pyrazolo[1,5-a]pyrimidine, highlighting the importance of the pyrazolopyrimidine moiety in biological activity (Li, Ming, Guo, Wei-Si, Wen, Li-rong, Qu, & Bo, 2006).

Corrosion Inhibition

• Research into the applications of pyrazole derivatives has also extended to their use as corrosion inhibitors. Olasunkanmi and Ebenso (2019) demonstrated that quinoxaline-based propanones, related in structure to the compound , serve as effective inhibitors of mild steel corrosion in hydrochloric acid, illustrating the versatility of these compounds in industrial applications (Olasunkanmi & Ebenso, 2019).